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Compound of Interest

Compound Name: Bis-methacrylate-PEG5

Cat. No.: B3099053

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide serves as a comprehensive resource for understanding and
utilizing research-grade Bis-methacrylate-PEG5. From navigating commercial suppliers and
pricing to detailed experimental protocols, this document provides the essential information for
integrating this versatile molecule into your research, particularly in the burgeoning field of
targeted protein degradation.

Commercial Suppliers and Pricing

Bis-methacrylate-PEGS5 is available from a number of commercial suppliers, primarily
marketed as a polyethylene glycol (PEG)-based PROTAC (Proteolysis Targeting Chimera)
linker. Pricing can vary based on purity, quantity, and the supplier. Below is a summary of
commercially available options. Researchers are advised to request quotes for larger quantities
as pricing may differ significantly from the listed catalog prices.
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. Product CAS Available .
Supplier . Price (USD) Notes
Name Number Quantities
Bis-
MedChemEx PROTAC
methacrylate-  13497-24-0 10 mg $139 .
press linker.[1][2]
PEG5
Bis-
_ _ PROTAC
TargetMol methacrylate-  13497-24-0 Inquire Inquire )
linker.[3]
PEG5
Bis- Building block
Ambeed methacrylate-  13497-24-0 Inquire Inquire for chemical
PEG5 synthesis.[4]
Bis-
. i For research
Genprice methacrylate-  13497-24-0 Inquire Ask
use only.[5]
PEG5
Specializes in
] ) ) ) PEG linkers
BroadPharm PEG Linkers Various Various Inquire
for PROTACs
and ADCs.[6]
Offers a
variety of
) PEG-based ) ) ) PEG linkers
Precise PEG ) Various Various Inquire
Linkers for PROTAC

development.

[7]

Core Applications: PROTACs and Hydrogels

Bis-methacrylate-PEGS5 is a bifunctional molecule with two primary areas of application in

research and drug development: as a flexible linker in PROTACs and as a crosslinker in the

formation of hydrogels.

PROTAC Linker
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The most prominent application of Bis-methacrylate-PEGS5 is as a linker in the synthesis of
PROTACs. PROTACSs are heterobifunctional molecules that co-opt the cell's natural protein
disposal system, the ubiquitin-proteasome system (UPS), to selectively degrade target proteins
of interest (POIs).[8][9][10]

A PROTAC molecule consists of three components: a ligand that binds to the POI, a ligand that
recruits an E3 ubiquitin ligase, and a linker that connects these two ligands.[8][10] The PEG5
chain in Bis-methacrylate-PEG5 provides a flexible and hydrophilic spacer, which can be
crucial for optimizing the formation of the ternary complex between the POI, the PROTAC, and
the E3 ligase, a critical step for efficient ubiquitination and subsequent degradation of the POI.
[6][11] The methacrylate groups can be functionalized to attach the respective ligands.

PROTAC Mechanism of Action

The following diagram illustrates the general mechanism of action for a PROTAC, hijacking the
ubiquitin-proteasome system to achieve targeted protein degradation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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PEG5: From Procurement to Application]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3099053#commercial-suppliers-and-pricing-for-
research-grade-bis-methacrylate-peg5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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